Cas no 1261487-49-3 (Methyl 3-fluoropyrazine-2-carboxylate)

• Product Name: Methyl 3-fluoropyrazine-2-carboxylate
• CAS No: 1261487-49-3
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD18413096
• CID: 4565684
• PubChem ID: 124706138
• Update Time: 2025-06-08

Methyl 3-fluoropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoropyrazine-2-carboxylate
• AMY35328
• 2-Pyrazinecarboxylic acid, 3-fluoro-, methyl ester
• 1261487-49-3
• Methyl3-fluoropyrazine-2-carboxylate
• AKOS030628591
• SB40725
• P16242
• SY100476
• MFCD18413096
• SCHEMBL23888774
• DB-431090
• AS-53246
• EN300-7371708
• Z1255382576
• CS-0049096
• Methyl 3-fluoro-2-pyrazinecarboxylate

• MDL： MFCD18413096
• Inchi： 1S/C6H5FN2O2/c1-11-6(10)4-5(7)9-3-2-8-4/h2-3H,1H3
• InChI Key： YENSZQPOSMPDQW-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=NC=CN=1

Computed Properties

• Exact Mass: 156.03350557 g/mol
• Monoisotopic Mass: 156.03350557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.1
• Molecular Weight: 156.11

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 172 °C
• Boiling Point: 300.8±37.0 °C at 760 mmHg
• Flash Point: 135.7±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 3-fluoropyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-fluoropyrazine-2-carboxylate

Recent Advances in the Application of Methyl 3-fluoropyrazine-2-carboxylate (CAS: 1261487-49-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-fluoropyrazine-2-carboxylate (CAS: 1261487-49-3) is a fluorinated pyrazine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its potential in the development of novel therapeutic agents, making it a focal point in chemical biology research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 3-fluoropyrazine-2-carboxylate as a building block for the synthesis of potent kinase inhibitors. The researchers utilized this compound to introduce a fluorine atom at the 3-position of the pyrazine ring, which significantly enhanced the binding affinity of the resulting inhibitors to their target kinases. The study reported a series of derivatives with improved selectivity and pharmacokinetic properties, underscoring the importance of this fluorinated intermediate in drug design.

In addition to its role in kinase inhibitor development, Methyl 3-fluoropyrazine-2-carboxylate has been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of pyrazine-based analogs incorporating this moiety. The results indicated promising activity against a range of Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. These findings suggest potential applications in addressing antibiotic resistance, a critical challenge in modern medicine.

The synthetic accessibility of Methyl 3-fluoropyrazine-2-carboxylate has also been a subject of optimization. A 2022 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly relevant for scaling up production to meet the growing demand for this intermediate in pharmaceutical manufacturing.

Looking ahead, researchers are investigating the incorporation of Methyl 3-fluoropyrazine-2-carboxylate into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. Preliminary data presented at the 2023 American Chemical Society National Meeting showed promising results in leveraging the unique properties of this fluorinated pyrazine derivative to enhance proteasome recruitment and target protein degradation efficiency.

In conclusion, Methyl 3-fluoropyrazine-2-carboxylate (CAS: 1261487-49-3) continues to demonstrate significant value in multiple areas of pharmaceutical research. Its applications span from traditional small molecule drug development to emerging modalities like targeted protein degradation. As synthetic methods improve and novel biological activities are discovered, this compound is likely to remain an important tool in the medicinal chemist's arsenal for years to come.